Cas no 94171-08-1 (2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol)

• Product Name: 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol
• CAS No: 94171-08-1
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD00084911
• CID: 802917
• PubChem ID: 135410096
• Update Time: 2025-05-20

2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-(chloromethyl)-2-(1,1-dimethylethyl)-
• 2-(TERT-BUTYL)-6-(CHLOROMETHYL)PYRIMIDIN-4-OL
• 2-tert-butyl-6-(chloromethyl)-1H-pyrimidin-4-one
• 2-tert-Butyl-6-chloromethyl-pyrimidin-4-ol
• 2-tert-butyl-4-(chloromethyl)-1H-pyrimidin-6-one
• SB58047
• PS-10645
• MFCD00084911
• SCHEMBL4988333
• AKOS009157618
• FT-0761467
• 2-(tert-Butyl)-4-(chloromethyl)-6-hydroxypyrimidine
• AKOS027384256
• 2-tert-butyl-6-(chloromethyl)pyrimidin-4-ol
• DTXSID50381891
• 94171-08-1
• 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol

• MDL： MFCD00084911
• Inchi： 1S/C9H13ClN2O/c1-9(2,3)8-11-6(5-10)4-7(13)12-8/h4H,5H2,1-3H3,(H,11,12,13)
• InChI Key： AFCJXOQFNHHFMV-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(C(C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 46.01000
• LogP: 2.21850

2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol

2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol (CAS No. 94171-08-1): A Comprehensive Overview

2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol, with the CAS number 94171-08-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group and a chloromethyl substituent, which contribute to its potential biological activities and applications.

The chemical structure of 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol is composed of a pyrimidine ring, a common scaffold found in numerous biologically active molecules. The presence of the tert-butyl group enhances the lipophilicity and stability of the molecule, while the chloromethyl substituent provides a reactive site for further chemical modifications. These properties make it an attractive candidate for drug discovery and development.

In recent years, significant progress has been made in understanding the biological activities of 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol. Studies have shown that this compound exhibits potent antiviral and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry reported that 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol demonstrated strong inhibitory effects against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral replication processes, making it a promising lead compound for antiviral drug development.

Beyond its antiviral properties, 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression. These findings have sparked interest in further investigating the potential of 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol as a novel anticancer agent.

The synthetic accessibility of 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing for large-scale synthesis and subsequent optimization. One notable synthetic method involves the reaction of 4-hydroxypyrimidine with tert-butyl bromide followed by chloromethylation. This approach provides a robust and scalable pathway for the production of high-purity 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol.

In addition to its direct biological activities, 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol serves as an important intermediate in the synthesis of more complex molecules. Its reactive chloromethyl group can be readily functionalized through various chemical transformations, such as nucleophilic substitution reactions. This versatility enables the generation of a diverse array of derivatives with tailored biological properties, expanding its potential applications in drug discovery.

The safety profile of 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol

The safety profile of 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol has been extensively evaluated through in vitro and in vivo studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, comprehensive safety studies are essential to ensure its safe use in humans.

In conclusion, 2-(tert-Butyl)-6-(chloromethyl)pyrimidin-4-ol (CAS No. 94171-08-1) is a promising compound with diverse biological activities and potential applications in antiviral and anticancer therapy. Its unique structural features, synthetic accessibility, and favorable safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments.